Cas no 1414864-16-6 (Methyl 2,5,6-trimethoxynicotinate)

• Product Name: Methyl 2,5,6-trimethoxynicotinate
• CAS No: 1414864-16-6
• MF: C₁₀H₁₃NO₅
• MW: 227.2139
• MDL: MFCD22887400
• CID: 4698922
• Update Time: 2025-10-31

Methyl 2,5,6-trimethoxynicotinate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 2,5,6-trimethoxy-, methyl ester [
• Methyl 2,5,6-trimethoxynicotinate

• MDL： MFCD22887400
• Inchi： 1S/C10H13NO5/c1-13-7-5-6(10(12)16-4)8(14-2)11-9(7)15-3/h5H,1-4H3
• InChI Key： ZAWUMIQBYANWHM-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C1=C(N=C(C(C(=O)OC([H])([H])[H])=C1[H])OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• Topological Polar Surface Area: 66.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 2,5,6-trimethoxynicotinate

Methyl 2,5,6-trimethoxynicotinate (CAS No. 1414864-16-6): A Comprehensive Overview in Chemical and Pharmaceutical Research

Methyl 2,5,6-trimethoxynicotinate, identified by the chemical compound code CAS No. 1414864-16-6, is a significant molecule in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in various scientific domains. The structural motif of Methyl 2,5,6-trimethoxynicotinate consists of a nicotinic acid derivative with multiple methoxy substituents, which contributes to its distinct chemical properties and reactivity.

The synthesis and characterization of Methyl 2,5,6-trimethoxynicotinate have been extensively studied in recent years. Researchers have explored various synthetic pathways to optimize yield and purity, leveraging advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions. These methodologies not only enhance the efficiency of production but also ensure the compound's suitability for further applications in pharmaceuticals and agrochemicals.

One of the most compelling aspects of Methyl 2,5,6-trimethoxynicotinate is its biological activity. Preliminary studies have indicated that this compound exhibits promising pharmacological properties, making it a candidate for further investigation in drug discovery. Specifically, its ability to interact with biological targets such as enzymes and receptors has been a focal point of interest. The methoxy groups in its structure play a crucial role in modulating these interactions, thereby influencing its potential therapeutic effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of Methyl 2,5,6-trimethoxynicotinate with high precision. Molecular docking studies have revealed that this compound can bind effectively to various biological targets, suggesting its utility in developing novel therapeutic agents. These computational insights have complemented experimental efforts, providing a more comprehensive understanding of the compound's pharmacological profile.

In addition to its pharmaceutical applications, Methyl 2,5,6-trimethoxynicotinate has shown potential in the field of agrochemicals. Its structural features make it a suitable candidate for developing new pesticides and herbicides. By targeting specific enzymes involved in plant metabolism, this compound could offer an effective solution to enhance crop protection strategies. Furthermore, its environmental compatibility is an essential consideration, ensuring that it does not pose significant risks to non-target organisms.

The role of Methyl 2,5,6-trimethoxynicotinate in chemical synthesis cannot be overstated. It serves as a versatile intermediate in the preparation of more complex molecules. Its reactivity allows for further functionalization, enabling the development of novel compounds with tailored properties. This aspect makes it invaluable in both academic research and industrial applications.

The future prospects of Methyl 2,5,6-trimethoxynicotinate are promising. Ongoing research aims to explore its full potential across multiple domains. As our understanding of its properties and applications grows, so does the likelihood of discovering new uses for this compound. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for society.

In conclusion, Methyl 2,5,6-trimethoxynicotinate (CAS No. 1414864-16-6) represents a fascinating subject of study in chemical and pharmaceutical research. Its unique structure and diverse applications make it a compound of great interest. As research continues to uncover new insights into its properties and potential uses, it is clear that this molecule will continue to play a significant role in advancing scientific knowledge and innovation.